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Compound of Interest

Compound Name: (E)-5-(2-Bromovinyl)uracil

Cat. No.: B194307

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the handling and disposal of
(E)-5-(2-Bromovinyl)uracil (BVU), a pyrimidine base utilized in antiviral and anti-tumor
research.[1][2] Adherence to these procedures is critical for ensuring personnel safety and
maintaining a secure research environment.

While some safety data sheets (SDS) indicate that (E)-5-(2-Bromovinyl)uracil is not classified
as a hazardous substance, a cautious approach to handling is paramount.[3] Conflicting
information from suppliers necessitates the adoption of robust personal protective equipment
(PPE) protocols.

l. Personal Protective Equipment (PPE): A Multi-layered
Defense

When handling (E)-5-(2-Bromovinyl)uracil, especially in its powdered form, the following PPE
is mandatory to minimize exposure risks.

A. Respiratory Protection: A dust mask, specifically a type N95 (US) or equivalent, is essential
to prevent inhalation of fine particles.

B. Eye and Face Protection: Chemical safety goggles or a face shield must be worn to protect
against accidental splashes or airborne patrticles.
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C. Hand Protection: Wear appropriate chemical-resistant gloves. It is good practice to double-
glove, especially when handling hazardous drugs or compounds with unknown long-term
effects.

D. Body Protection: A laboratory coat or gown should be worn to protect skin and clothing.
Ensure the gown is rated to resist permeability by hazardous drugs.

Il. Operational Plan: From Receipt to Disposal

A systematic approach to handling (E)-5-(2-Bromovinyl)uracil will mitigate risks and ensure
procedural consistency.

A. Engineering Controls: Whenever possible, handle the compound in a well-ventilated area,
preferably within a chemical fume hood or a Class Il Biosafety Cabinet (BSC) to control
potential airborne particulates.[4]

B. Safe Handling Practices:

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in areas where the compound is handled.[5]

Wash hands thoroughly after handling.[5]

Ensure containers are tightly closed when not in use.[3]
C. First Aid Measures:
 Inhalation: Move the individual to fresh air. If complaints arise, consult a doctor.[3]

» Skin Contact: While generally not an irritant, wash the affected area with soap and water.[3]

[5]
e Eye Contact: Rinse the opened eye for several minutes under running water.[3][5]

 Ingestion: If symptoms persist after swallowing, seek medical attention.[3]

lll. Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative data for (E)-5-(2-
Bromovinyl)uracil.

Property Value Reference
Molecular Formula CeHsBrN20:2 [6]
Molecular Weight 217.02 g/mol [6][7]
Melting Point 189-194 °C (decomposes) [6]

Oral LD50 (Rat) >2 g/kg [3]
Solubility (DMF) 60 mg/mL [1]
Solubility (DMSO) 53 mg/mL [1]
Solubility (Ethanol) 0.8 mg/mL [1]
Solubility (PBS, pH 7.2) 8 mg/mL [1]

IV. Disposal Plan: Environmental Responsibility

Proper disposal of (E)-5-(2-Bromovinyl)uracil and its containers is crucial to prevent
environmental contamination.

» Waste Classification: Treat all waste containing this compound as chemical waste.
o Containment: Collect waste in a designated, sealed, and properly labeled container.

o Disposal Route: Dispose of the contents and container in accordance with local, state, and
federal regulations through an approved waste disposal plant.[5]

o Environmental Precaution: Do not allow the substance to enter sewers or surface and
ground water.[3]

Visualized Workflow for Safe Handling

The following diagram outlines the standard operating procedure for handling (E)-5-(2-
Bromovinyl)uracil, from initial preparation to final disposal, ensuring safety at every step.
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Review Safety Data Sheet (SDS)
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Figure 1: Standard Operating Procedure for Handling (E)-5-(2-Bromovinyl)uracil

Click to download full resolution via product page

Caption: Workflow for handling (E)-5-(2-Bromovinyl)uracil.
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This comprehensive guide is intended to foster a culture of safety and responsibility within the
laboratory. By adhering to these protocols, researchers can confidently advance their work
while prioritizing their well-being and environmental integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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